Cas no 2060059-46-1 (6-chloro-2,3-dihydro-1H-indene-5-sulfonamide)

6-Chloro-2,3-dihydro-1H-indene-5-sulfonamide is a sulfonamide derivative featuring a chloro-substituted indane core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motif, which is often associated with biological activity. The presence of the sulfonamide group enhances its potential as a pharmacophore, enabling interactions with various biological targets. Its chloro substituent contributes to electronic and steric properties, influencing reactivity and binding affinity. The indane scaffold provides rigidity, which can improve selectivity in drug design. This compound serves as a versatile intermediate for synthesizing more complex molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise modifications in lead optimization studies.
6-chloro-2,3-dihydro-1H-indene-5-sulfonamide structure
2060059-46-1 structure
Product Name:6-chloro-2,3-dihydro-1H-indene-5-sulfonamide
CAS No:2060059-46-1
MF:C9H10ClNO2S
MW:231.699200153351
MDL:MFCD30499449
CID:5154143
PubChem ID:125452292
Update Time:2025-05-23

6-chloro-2,3-dihydro-1H-indene-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-5-sulfonamide, 6-chloro-2,3-dihydro-
    • 6-chloro-2,3-dihydro-1H-indene-5-sulfonamide
    • MDL: MFCD30499449
    • Inchi: 1S/C9H10ClNO2S/c10-8-4-6-2-1-3-7(6)5-9(8)14(11,12)13/h4-5H,1-3H2,(H2,11,12,13)
    • InChI Key: GTXYUVKEZKYMEH-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=C(S(N)(=O)=O)C(Cl)=C2)CC1

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Additional information on 6-chloro-2,3-dihydro-1H-indene-5-sulfonamide

Introduction to 6-Chloro-2,3-dihydro-1H-indene-5-sulfonamide (CAS No. 2060059-46-1)

6-Chloro-2,3-dihydro-1H-indene-5-sulfonamide (CAS No. 2060059-46-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indene derivatives and is characterized by its unique structural features, including a chloro substituent and a sulfonamide functional group. These characteristics contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of 6-chloro-2,3-dihydro-1H-indene-5-sulfonamide is composed of a fused ring system with a chloro group at the 6-position and a sulfonamide group at the 5-position. The presence of these functional groups imparts specific physicochemical properties that can influence its biological activity and pharmacokinetic behavior. Recent studies have highlighted the importance of such structural modifications in enhancing the potency and selectivity of drug candidates.

In the context of medicinal chemistry, 6-chloro-2,3-dihydro-1H-indene-5-sulfonamide has been explored for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its activity against various biological targets, particularly those involved in inflammatory and neurodegenerative diseases. Research has shown that indene derivatives with sulfonamide functionalities can exhibit potent anti-inflammatory and neuroprotective effects, making them promising candidates for drug discovery.

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological profile of 6-chloro-2,3-dihydro-1H-indene-5-sulfonamide. The results demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, it showed promising neuroprotective effects in cellular models of Parkinson's disease, suggesting its potential as a dual-action therapeutic agent.

The pharmacokinetic properties of 6-chloro-2,3-dihydro-1H-indene-5-sulfonamide have also been evaluated in preclinical studies. These studies revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. The chloro substituent and sulfonamide group contribute to its solubility and stability, enhancing its bioavailability and reducing the risk of adverse effects.

In terms of safety and toxicity, preliminary assessments indicate that 6-chloro-2,3-dihydro-1H-indene-5-sulfonamide exhibits low toxicity in vitro and in vivo models. This is an important consideration for drug development, as compounds with high safety profiles are more likely to progress through clinical trials successfully. Further toxicological studies are ongoing to ensure its safety for human use.

The synthesis of 6-chloro-2,3-dihydro-1H-indene-5-sulfonamide involves multi-step reactions that are well-documented in the literature. The process typically starts with the preparation of the indene scaffold followed by selective functionalization with the chloro and sulfonamide groups. Optimizing these synthetic routes is essential for large-scale production and commercialization.

In conclusion, 6-chloro-2,3-dihydro-1H-indene-5-sulfonamide (CAS No. 2060059-46-1) represents a promising compound with potential applications in the treatment of inflammatory and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full therapeutic potential, paving the way for innovative treatments in these critical areas.

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